molecular formula C14H16N4OS B2383174 (E)-1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 2034997-14-1

(E)-1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

Cat. No.: B2383174
CAS No.: 2034997-14-1
M. Wt: 288.37
InChI Key: UNNYZJMWHHSUGU-ONEGZZNKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is likely a heterocycle containing nitrogen and sulfur . Heterocycles have received great attention due to their pharmacological and industrial applications .


Synthesis Analysis

Reactions of 1-(5-methyl)-1H-1,2,3-triazol-4-yl)ethan-1-ones and benzaldehydes in ethanol under basic conditions gave the corresponding chalcones . Reactions of the chalcones combined with thiosemicarbazide in dry ethanol containing sodium hydroxide afforded the corresponding pyrazolin-N-thioamides .


Molecular Structure Analysis

The structures of six of the newly synthesized heterocycles were confirmed by X-ray crystallography .


Chemical Reactions Analysis

Reactions of the synthesized pyrazolin-N-thioamides and several ketones (namely, ethyl 2-chloro-3-oxobutanoate, 2-bromoacetylbenzofuran, and hydrazonoyl chloride) gave the corresponding novel 2-(1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles in high yields (77–90%) .

Scientific Research Applications

NMR Characteristics and Conformational Analysis

A study by Zheng Jin-hong (2011) on derivatives similar to the compound , focusing on "(E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives," employed NMR spectral assignments through one- and two-dimensional NMR experiments. The research provided insights into the conformational analysis of these compounds, which could be relevant for understanding the structural aspects and interactions of "(E)-1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one" in various environments (Zheng Jin-hong, 2011).

Molecular Stabilities and Conformational Analyses as EGFR Inhibitors

Karayel (2021) conducted a detailed study on the tautomeric properties, conformations, and anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, which share structural similarities with the compound of interest. These findings contribute to understanding the molecular stabilities and potential anti-cancer applications of such compounds, highlighting the significance of structural analysis in drug development (Karayel, 2021).

Anti-arrhythmic Activity of Piperidine-based Derivatives

The work of Abdel‐Aziz et al. (2009) on piperidine-based derivatives, including 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, showcases the exploration of such compounds for their anti-arrhythmic activity. This research demonstrates the therapeutic potential of piperidine derivatives in cardiovascular diseases, suggesting a broader application spectrum for the compound (Abdel‐Aziz et al., 2009).

Synthesis and Crystal Structures of Thiophene/Phenyl-Piperidine Hybrid Chalcones

The synthesis and structural analysis of thiophene/phenyl-piperidine hybrid chalcones by Parvez et al. (2014) provide insights into the crystal structures of closely related compounds. These studies are crucial for understanding the molecular geometry and potential intermolecular interactions of "this compound," offering a foundation for further exploration of its applications (Parvez et al., 2014).

Properties

IUPAC Name

(E)-3-thiophen-2-yl-1-[4-(triazol-2-yl)piperidin-1-yl]prop-2-en-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N4OS/c19-14(4-3-13-2-1-11-20-13)17-9-5-12(6-10-17)18-15-7-8-16-18/h1-4,7-8,11-12H,5-6,9-10H2/b4-3+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UNNYZJMWHHSUGU-ONEGZZNKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2N=CC=N2)C(=O)C=CC3=CC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCC1N2N=CC=N2)C(=O)/C=C/C3=CC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N4OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.37 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.